Cas no 50904-38-6 (3-Bromo-4'-fluorodiphenyl ether)

3-Bromo-4'-fluorodiphenyl ether structure
50904-38-6 structure
Product Name:3-Bromo-4'-fluorodiphenyl ether
CAS No:50904-38-6
MF:C12H8BrFO
MW:267.093726158142
MDL:MFCD00142589
CID:55902
PubChem ID:24882792
Update Time:2025-04-18

3-Bromo-4'-fluorodiphenyl ether Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-4'-fluorodiphenyl ether
    • 1-bromo-3-(4-fluorophenoxy)benzene
    • 3-Bromo-4-Fluorodiphenyl Ether
    • 3-BroMo-4′-fluorodiphenyl ether
    • 3-Bromo-4-fluorodiphenyl ether50µg
    • 3-Bromphenyl-4-fluorphenylether
    • F-BDE-2
    • F-PBDE-2
    • CS-0453109
    • 1-(3-bromophenoxy)-4-fluorobenzene
    • DTXSID80381081
    • 3-Bromo-4'-fluorodiphenyl ether, 97%
    • F73022
    • FT-0615159
    • AKOS024388175
    • A828348
    • MFCD00142589
    • 3-bromo-4'-fluorodiphenylether
    • SCHEMBL2394719
    • 3-(4-Fluoro-phenoxy)-bromobenzene
    • 50904-38-6
    • ADGMRCLDJLCOKF-UHFFFAOYSA-N
    • 610-583-9
    • DTXCID50332106
    • MDL： MFCD00142589
    • Inchi： 1S/C12H8BrFO/c13-9-2-1-3-12(8-9)15-11-6-4-10(14)5-7-11/h1-8H
    • InChI Key： ADGMRCLDJLCOKF-UHFFFAOYSA-N
    • SMILES： BrC1=CC=CC(=C1)OC1C=CC(=CC=1)F

Computed Properties

  • Exact Mass: 265.97400
  • Monoisotopic Mass: 265.97426g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.2
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 33-37 °C
  • Boiling Point: 220 °C/25 mmHg(lit.)
  • Flash Point: 110 ºC
  • Refractive Index: n20/D 1.5869
  • PSA: 9.23000
  • LogP: 4.38050
  • Solubility: Not determined

3-Bromo-4'-fluorodiphenyl ether Security Information

3-Bromo-4'-fluorodiphenyl ether Customs Data

  • HS CODE：2909309090
  • Customs Data：

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

3-Bromo-4'-fluorodiphenyl ether Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
001612-1g
3-Bromo-4'-fluorodiphenyl ether
 50904-38-6 97%
1g
 ￡19.00 2022-03-01
Fluorochem
001612-5g
3-Bromo-4'-fluorodiphenyl ether
 50904-38-6 97%
5g
 ￡79.00 2022-03-01
abcr
AB112024-1 g
3-Bromo-4'-fluorodiphenylether, 98%; .
 50904-38-6 98%
1g
 €63.80 2023-04-05
abcr
AB112024-5 g
3-Bromo-4'-fluorodiphenylether, 98%; .
 50904-38-6 98%
5g
 €170.70 2023-04-05
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
636606-5G
3-Bromo-4'-fluorodiphenyl ether
 50904-38-6 97%
5G
 ￥2053.2 2022-02-24
eNovation Chemicals LLC
Y1251842-1g
3-Bromo-4'-fluorodiphenyl ether
 50904-38-6 97%
1g
 $135 2024-06-07
eNovation Chemicals LLC
Y1251842-5g
3-Bromo-4-fluorodiphenyl ether
 50904-38-6 97%
5g
 $440 2023-05-17
SHENG KE LU SI SHENG WU JI SHU
sc-231523-5 g
3-Bromo-4′-fluorodiphenyl ether,
 50904-38-6
5g
 ￥1,196.00 2023-07-11
Oakwood
001612-250mg
3-Bromo-4'-fluorodiphenyl ether
 50904-38-6 97%
250mg
 $17.00 2024-07-19
Oakwood
001612-1g
3-Bromo-4'-fluorodiphenyl ether
 50904-38-6 97%
1g
 $33.00 2024-07-19

3-Bromo-4'-fluorodiphenyl ether Related Literature

  • 1. Friedel–Crafts acylation–cyclisation reactions of 3-bromophenyl ethers with phosphorus trichloride and oxalyl chloride to give the corresponding phenoxaphosphine and xanthen-9-one derivatives
    Itshak Granoth,Yoffi Segall,Asher Kalir J. Chem. Soc. Perkin Trans. 1 1973 1972

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